N-(2,4-dimethoxyphenyl)-2-(3-oxo-2-piperazinyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(3-oxopiperazin-2-yl)acetamide
• InChI: InChI=1S/C14H19N3O4/c1-20-9-3-4-10(12(7-9)21-2)17-13(18)8-11-14(19)16-6-5-15-11/h3-4,7,11,15H,5-6,8H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: QVTJXYPNMNRGMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2C(=O)NCCN2)OC
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(3-oxo-2-piperazinyl)acetamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of piperazine derivatives and exhibits a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and GABA. DPA has also been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
Biochemical and Physiological Effects
DPA has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-1beta, which are involved in the pathogenesis of various diseases. DPA has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase, which protects cells from oxidative stress. In addition, DPA has been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

The advantages of using DPA in lab experiments include its high purity, stability, and low toxicity. DPA is also readily available and can be easily synthesized in large quantities. However, there are some limitations to using DPA in lab experiments. For example, its solubility in water is limited, which can make it difficult to administer in certain experiments. In addition, the exact mechanism of action of DPA is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on DPA. One area of interest is the development of novel drugs based on the chemical structure of DPA. Researchers are also interested in exploring the potential therapeutic applications of DPA in other diseases such as cancer and diabetes. In addition, further studies are needed to fully understand the mechanism of action of DPA and its effects on various physiological systems.
Conclusion
In conclusion, N-(2,4-dimethoxyphenyl)-2-(3-oxo-2-piperazinyl)acetamide, or DPA, is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its unique chemical structure, mechanism of action, and biochemical and physiological effects make it a viable candidate for drug development. Further research is needed to fully understand the potential of DPA in the treatment of various diseases.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. DPA has also shown promise in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy. Its ability to modulate the activity of neurotransmitters in the brain makes it a potential candidate for the development of novel drugs.